![molecular formula C9H11F2NO2 B3093510 4-(2,2-Difluoroethoxy)-3-methoxyaniline CAS No. 1245772-01-3](/img/structure/B3093510.png)
4-(2,2-Difluoroethoxy)-3-methoxyaniline
Overview
Description
“4-(2,2-Difluoroethoxy)-3-methoxyaniline” is a chemical compound with the CAS Number: 937606-77-4 . It has a molecular weight of 173.16 . The IUPAC name for this compound is 4-(2,2-difluoroethoxy)aniline . It is stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for “4-(2,2-Difluoroethoxy)-3-methoxyaniline” is 1S/C8H9F2NO/c9-8(10)5-12-7-3-1-6(11)2-4-7/h1-4,8H,5,11H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Safety and Hazards
Future Directions
While specific future directions for “4-(2,2-Difluoroethoxy)-3-methoxyaniline” are not available, research in the field of difluoromethylation suggests that future directions should focus on difluoromethylation that make use of inexpensive reagents, feedstock chemicals and operationally simple procedures .
Mechanism of Action
Target of Action
Structurally related compounds such as fluorine-containing pyrazole amide compounds have been shown to target ryanodine receptors (ryrs), which regulate the release of calcium ions in muscle cells .
Mode of Action
Similar compounds have been shown to interact with their targets by activating the ryanodine receptors (ryrs), leading to the orderly release of intracellular endogenous calcium ions into the cytoplasm .
Biochemical Pathways
Related compounds have been shown to affect the calcium signaling pathway, which plays a crucial role in muscle contraction .
Pharmacokinetics
It’s worth noting that similar compounds, such as 2′,2′-difluoro-2′-deoxycytidine (dfdc), are known to be rapidly inactivated by cytidine deaminase (cd) metabolism to 2′,2′-difluoro-2′-deoxyuridine (dfdu), limiting their oral bioavailability .
Result of Action
Related compounds have been shown to have insecticidal activity, demonstrating better activity against certain insects than commercial insecticides .
Action Environment
It’s worth noting that similar compounds have been identified as potential groundwater contaminants, suggesting that environmental factors could potentially influence their action and stability .
properties
IUPAC Name |
4-(2,2-difluoroethoxy)-3-methoxyaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F2NO2/c1-13-8-4-6(12)2-3-7(8)14-5-9(10)11/h2-4,9H,5,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNQARIWSMPEERA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)N)OCC(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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